Cas no 2228532-73-6 ({1-(4-methyl-1,3-thiazol-5-yl)methylcyclopropyl}methanamine)

{1-(4-methyl-1,3-thiazol-5-yl)methylcyclopropyl}methanamine is a structurally distinct amine derivative featuring a cyclopropylmethyl group linked to a 4-methylthiazole moiety. This compound is of interest in pharmaceutical and agrochemical research due to its unique heterocyclic framework, which may impart favorable physicochemical properties such as enhanced metabolic stability and selective binding interactions. The presence of both the thiazole and cyclopropyl groups offers potential for tailored reactivity and functionalization, making it a versatile intermediate in synthetic chemistry. Its well-defined molecular architecture supports applications in the development of bioactive molecules, particularly in the design of enzyme inhibitors or receptor modulators. The compound is typically supplied with high purity to ensure reproducibility in research applications.
{1-(4-methyl-1,3-thiazol-5-yl)methylcyclopropyl}methanamine structure
2228532-73-6 structure
Product Name:{1-(4-methyl-1,3-thiazol-5-yl)methylcyclopropyl}methanamine
CAS No:2228532-73-6
MF:C9H14N2S
MW:182.285860538483
CID:5605141
PubChem ID:165851485
Update Time:2025-10-30

{1-(4-methyl-1,3-thiazol-5-yl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

    • EN300-1757778
    • 2228532-73-6
    • {1-[(4-methyl-1,3-thiazol-5-yl)methyl]cyclopropyl}methanamine
    • {1-(4-methyl-1,3-thiazol-5-yl)methylcyclopropyl}methanamine
    • Inchi: 1S/C9H14N2S/c1-7-8(12-6-11-7)4-9(5-10)2-3-9/h6H,2-5,10H2,1H3
    • InChI Key: KIPKXEMIOWLOMN-UHFFFAOYSA-N
    • SMILES: S1C=NC(C)=C1CC1(CN)CC1

Computed Properties

  • Exact Mass: 182.08776963g/mol
  • Monoisotopic Mass: 182.08776963g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 67.2Ų

{1-(4-methyl-1,3-thiazol-5-yl)methylcyclopropyl}methanamine Pricemore >>

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Additional information on {1-(4-methyl-1,3-thiazol-5-yl)methylcyclopropyl}methanamine

Compound CAS No. 2228532-73-6: {1-(4-Methyl-1,3-thiazol-5-yl)methylcyclopropyl}methanamine

The compound with CAS number 2228532-73-6, known as {1-(4-methyl-1,3-thiazol-5-yl)methylcyclopropyl}methanamine, is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of heterocyclic compounds, specifically featuring a thiazole ring system. The thiazole moiety is a five-membered aromatic ring containing sulfur and nitrogen atoms, which contributes to its distinctive chemical properties.

Recent studies have highlighted the importance of thiazole-containing compounds in drug discovery and material science. The methylcyclopropyl group attached to the thiazole ring adds further complexity to the molecule, potentially influencing its reactivity and bioavailability. Researchers have explored the synthesis of this compound through various methods, including nucleophilic substitution and coupling reactions, aiming to optimize its production for industrial applications.

The {1-(4-methyl-1,3-thiazol-5-yl)methylcyclopropyl}methanamine structure exhibits interesting electronic properties due to the conjugation within the thiazole ring. This makes it a promising candidate for use in organic electronics, such as in the development of new semiconducting materials. Additionally, its ability to form stable complexes with metal ions has led to investigations in catalysis and coordination chemistry.

In terms of biological activity, this compound has shown potential as a lead molecule in pharmacological research. Studies have demonstrated its ability to interact with specific protein targets, suggesting its role in the development of novel therapeutic agents. The methyleneamine group attached to the cyclopropane ring may play a crucial role in modulating these interactions, making it a valuable compound for further exploration in medicinal chemistry.

The synthesis of {1-(4-methyl-1,3-thiazol-5-yl)methylcyclopropyl}methanamine involves a multi-step process that requires precise control over reaction conditions. Researchers have employed various strategies, including microwave-assisted synthesis and enzymatic catalysis, to enhance the efficiency and scalability of the production process. These advancements are critical for meeting the growing demand for this compound in both academic and industrial settings.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Studies have shown that under certain conditions, such as exposure to UV light or microbial activity, the compound undergoes hydrolysis or oxidative degradation. These findings are important for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, {1-(4-methyl-1,3-thiazol-5-yl)methylcyclopropyl}methanamine is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and reactivity make it an attractive target for further research and development. As scientific understanding of this compound continues to grow, it is likely to play an increasingly significant role in advancing both technological and medical innovations.

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